Cas no 58749-33-0 (1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate)

• Product Name: 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate
• CAS No: 58749-33-0
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD10687082
• CID: 1612126
• PubChem ID: 53438518
• Update Time: 2025-06-08

1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 3-bromobenzene-1,2-dicarboxylate
• KB-251620
• 1,2-BENZENEDICARBOXYLIC ACID,3-BROMO,1,2-DIMETHYL ESTER
• SureCN1962462
• DIMETHYL 3-BROMO-1,2-BENZENEDICARBOXYLATE
• 3-bromo-1,2-benzenedicarboxylic acid,dimethyl ester
• DIMETHYL 3-BROMOPHTHALATE
• 3-bromo-phthalic acid dimethyl ester
• CTK8J4766
• PubChem23787
• 3-Brom-phthalsaeure-dimethylester
• Dimethyl-3-bromophthalate
• dimethyl bromophthalate
• PB34522
• 3-Bromophthalic acid dimethyl ester
• 1,2-BENZENEDICARBOXYLIC ACID,3-BROMO-,1,2-DIMETHYL ESTER
• 3-Bromo-1,2-benzenedicarboxylic acid 1,2-dimethyl ester
• 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate
• 1,2-DIMETHYL 3-BROMOPHTHALATE
• AMY4040
• 58749-33-0
• MFCD10687082
• CS-0052748
• SCHEMBL1962462
• P10931
• SY241072
• DB-087513
• AS-50709
• DTXSID50701353
• JRAPUXBKWPTMEQ-UHFFFAOYSA-N
• AKOS025291163
• DIMETHYL3-BROMOPHTHALATE

• MDL： MFCD10687082
• Inchi： 1S/C10H9BrO4/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5H,1-2H3
• InChI Key： JRAPUXBKWPTMEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 271.96842g/mol
• Monoisotopic Mass: 271.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.505
• Melting Point: 81-82 ºC
• Boiling Point: 287 ºC
• Flash Point: 128 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate

Recent Advances in the Study of 1,2-Dimethyl 3-Bromobenzene-1,2-Dicarboxylate (CAS: 58749-33-0) in Chemical and Biomedical Research

The compound 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate (CAS: 58749-33-0) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and potential therapeutic uses. The findings discussed herein are based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the versatility of 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate as a key intermediate in the synthesis of complex organic molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the efficacy of palladium-catalyzed cross-coupling reactions for the efficient synthesis of derivatives of 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate, opening new avenues for drug discovery and material science applications.

In the biomedical domain, preliminary investigations have explored the potential of 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate as a scaffold for developing novel therapeutic agents. Its brominated aromatic structure makes it a promising candidate for further functionalization, enabling the design of molecules with targeted biological activities. Recent in vitro studies have shown that certain derivatives of this compound exhibit moderate inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the role of 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate in materials science. Researchers have investigated its incorporation into polymeric matrices to enhance the mechanical and thermal properties of materials. A 2022 study in Advanced Materials reported the successful use of this compound as a cross-linking agent in the development of high-performance polymers, which could find applications in aerospace and biomedical engineering. The study emphasized the compound's ability to improve polymer stability while maintaining biocompatibility, a critical factor for medical applications.

Despite these promising developments, challenges remain in the large-scale production and application of 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate. Issues such as cost-effectiveness, scalability of synthetic methods, and environmental impact need to be addressed to facilitate its broader adoption in industrial and pharmaceutical settings. Ongoing research is focused on optimizing synthetic protocols and exploring sustainable alternatives to traditional reagents, aligning with the global push toward greener chemistry practices.

In conclusion, 1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate (CAS: 58749-33-0) represents a compound of significant interest across multiple scientific disciplines. Its potential as a synthetic intermediate, therapeutic scaffold, and material enhancer underscores the importance of continued research in this area. Future studies should aim to elucidate its mechanism of action in biological systems, refine synthetic methodologies, and explore novel applications to fully unlock its potential. This briefing serves as a foundation for researchers and industry professionals seeking to stay abreast of the latest developments related to this versatile compound.